Cas no 847406-19-3 (ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate
• CAS No: 847406-19-3
• MF: C₁₉H₁₆FNO₄
• MW: 341.333048820496
• CID: 6304832
• PubChem ID: 7117069
• Update Time: 2025-05-20

ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate
• 847406-19-3
• F0666-1590
• ethyl 3-(2-(4-fluorophenyl)acetamido)benzofuran-2-carboxylate
• AKOS024594574
• SR-01000008290-1
• ethyl 3-[2-(4-fluorophenyl)acetamido]-1-benzofuran-2-carboxylate
• SR-01000008290
• AB00671744-01
• ethyl 3-[[2-(4-fluorophenyl)acetyl]amino]-1-benzofuran-2-carboxylate

• Inchi： 1S/C19H16FNO4/c1-2-24-19(23)18-17(14-5-3-4-6-15(14)25-18)21-16(22)11-12-7-9-13(20)10-8-12/h3-10H,2,11H2,1H3,(H,21,22)
• InChI Key： TZEUGQAVFYHRJW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1=C(C(=O)OCC)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 341.10633615g/mol
• Monoisotopic Mass: 341.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.5Ų

Additional information on ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate

Ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate: A Comprehensive Overview

Ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate, identified by the CAS number 847406-19-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound, with its intricate structure, has garnered attention due to its unique properties and versatile applications. Recent studies have highlighted its role in drug development, material synthesis, and as a precursor for advanced chemical transformations.

The molecular structure of ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate is characterized by a benzofuran ring system, which serves as the central framework. The benzofuran moiety is further substituted with an ethyl ester group and an acetamido group attached to a fluorophenyl ring. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate using various coupling reactions and protecting group strategies. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale applications.

The physical properties of ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate are critical for its practical applications. Studies have shown that this compound exhibits a high melting point, indicating its stability under thermal conditions. Additionally, its solubility in common organic solvents makes it ideal for use in solution-based reactions and formulations.

One of the most promising applications of ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate lies in the field of drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents. The presence of the fluorophenyl group introduces unique electronic effects that can enhance bioavailability and pharmacokinetic properties. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent.

In addition to its pharmaceutical applications, ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate has shown promise in materials science. Its rigid aromatic structure and functional groups make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic semiconductors.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of ethyl 3-2-(4-fluorophenyl)acetamido-1-benzofuran-2-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits significant conjugation across its aromatic system, which contributes to its stability and reactivity. These findings have guided further experimental studies aimed at optimizing its properties for specific applications.

The versatility of ethyl 3-2-(4-fluorophenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphenylethoxyphe acetamido group attached to benzofuran ring system makes it a valuable tool in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and cross-coupling reactions, has made it a popular choice among chemists for constructing complex molecules.

In conclusion, ethyl 3-CAS number 847406 has emerged as a significant compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts.